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Introduction Sialic acids are a family of nine-carbon acidic monosaccharides typically found at

the terminal positions of glycan chains on glycoproteins and glycolipids. They play crucial roles

in numerous biological processes, including cell-cell recognition, immune responses, and

signal transduction. The accurate quantification of sialic acid is critical, particularly in the

context of Sialic Acid Storage Diseases (SASD), a group of autosomal recessive lysosomal

storage disorders. These diseases are caused by mutations in the SLC17A5 gene, which

encodes for the lysosomal sialic acid transporter, sialin. A defective sialin transporter leads to

the accumulation of free sialic acid within the lysosomes, resulting in a spectrum of

neurodegenerative phenotypes ranging from the milder Salla disease to the severe Infantile

Sialic Acid Storage Disease (ISSD).[1][2]

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as

a robust, sensitive, and specific method for the definitive diagnosis and monitoring of SASD.[3]

This technique allows for the direct quantification of free sialic acid in various biological

matrices, including amniotic fluid, cultured fibroblasts, and urine, providing a clear distinction

between affected individuals and healthy controls.[1][4] This application note provides detailed

protocols for the quantification of stored free sialic acid using LC-MS/MS, presents typical
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quantitative data, and illustrates the underlying pathological mechanism and experimental

workflows.

Pathophysiology of Sialic Acid Storage Disease
Sialic Acid Storage Disease results from the malfunction of the sialin protein, a lysosomal

membrane transporter responsible for exporting free sialic acid—generated from the

breakdown of glycoconjugates—from the lysosome into the cytoplasm. In affected individuals,

this transport is impaired, leading to the pathological accumulation of free sialic acid within the

lysosome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Prenatal screening of sialic acid storage disease and confirmation in cultured fibroblasts
by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Free Sialic Acid Storage Disorder - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]

3. Quantification of free and total sialic acid excretion by LC-MS/MS - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. Biochemical and molecular analyses of infantile sialic acid storage disease in a patient
with nonimmune hydrops fetalis - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: Quantifying Stored Sialic Acid Using
Mass Spectrometry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13415198/docs#application-note-quantifying-stored-
sialic-acid-using-mass-spectrometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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